Cas no 60283-79-6 ((3Z)-5-Chloro-3-(phenylimino)-1,3-dihydro-2H-indol-2-one)

• Product Name: (3Z)-5-Chloro-3-(phenylimino)-1,3-dihydro-2H-indol-2-one
• CAS No: 60283-79-6
• MF: C₁₄H₉ClN₂O
• MW: 256.68706202507
• MDL: MFCD12028076
• CID: 4059869
• PubChem ID: 135431811
• Update Time: 2025-04-22

(3Z)-5-Chloro-3-(phenylimino)-1,3-dihydro-2H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 5-chloro-1,3-dihydro-3-(phenylimino)-
• (3Z)-5-chloro-3-(phenylimino)-1,3-dihydro-2H-indol-2-one
• 5-chloro-3-(phenylamino)-2-indolone
• 5-chloro-3-(phenylamino)indol-2-one
• 5-Chloro-3-(phenylimino)indolin-2-one
• (3Z)-5-chloro-3-(phenylimino)-1H-indol-2-one
• AKOS000321744
• 5-chloro-3-phenylimino-1H-indol-2-one
• AKOS003807767
• SB65850
• 60283-79-6
• SCHEMBL12235724
• STK505555
• (3Z)-5-Chloro-3-(phenylimino)-1,3-dihydro-2H-indol-2-one

• MDL： MFCD12028076
• Inchi： 1S/C14H9ClN2O/c15-9-6-7-12-11(8-9)13(14(18)17-12)16-10-4-2-1-3-5-10/h1-8H,(H,16,17,18)
• InChI Key： VFXPKKZLSCGOIH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C(=NC2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 256.0403406Da
• Monoisotopic Mass: 256.0403406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives